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Compound of Interest

Compound Name: 6-Ethyl-3-formylchromone

Cat. No.: B1349945 Get Quote

For researchers and professionals in drug development, the proper handling and disposal of

chemical compounds are paramount to ensuring laboratory safety and environmental

protection. This guide provides a detailed protocol for the safe disposal of 6-Ethyl-3-
formylchromone, a benzopyran derivative utilized in various synthetic applications. Adherence

to these procedures is crucial for minimizing risks and complying with regulatory standards.

Chemical Safety and Hazard Profile
6-Ethyl-3-formylchromone is classified as a hazardous substance, and it is imperative to be

fully aware of its potential risks before handling. The compound is known to cause skin and eye

irritation and may lead to respiratory irritation.
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Property Value Source

Molecular Formula C₁₂H₁₀O₃ [1]

Molecular Weight 202.21 g/mol [1]

Melting Point 108-110 °C [2]

GHS Signal Word Warning

Hazard Statements H315, H319, H335

Hazard Classes
Skin Irrit. 2, Eye Irrit. 2, STOT

SE 3

Storage Class 11 (Combustible Solids)

WGK (Germany) 3

Personal Protective Equipment (PPE) and Handling
Before initiating any disposal procedures, it is mandatory to be equipped with the appropriate

personal protective equipment to prevent exposure.

Hand Protection: Wear protective gloves.

Eye Protection: Use chemical safety goggles or eyeshields.

Respiratory Protection: In case of insufficient ventilation or potential for dust formation, use a

dust mask (type N95 or equivalent).

Body Protection: A standard laboratory coat should be worn.

Always handle 6-Ethyl-3-formylchromone in a well-ventilated area, such as a chemical fume

hood, to minimize the risk of inhalation. Avoid generating dust during handling and disposal.

Step-by-Step Disposal Protocol
While specific experimental protocols for the neutralization of 6-Ethyl-3-formylchromone are

not readily available in the provided search results, the following general procedure, based on
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its hazard profile, should be followed. This protocol is designed to be conducted by trained

personnel in a controlled laboratory setting.

1. Small Spills Management:

Initial Response: In the event of a small spill, ensure adequate ventilation and restrict access

to the area.

Containment: Carefully sweep up the solid material. Avoid creating dust.

Collection: Place the spilled material into a suitable, clearly labeled, and sealed container for

hazardous waste.

Decontamination: Clean the spill area thoroughly with an appropriate solvent (e.g., acetone,

ethanol), followed by soap and water. Collect all cleaning materials as hazardous waste.

2. Unused or Waste Product Disposal:

Containerization: Keep the waste 6-Ethyl-3-formylchromone in its original or a compatible,

tightly sealed, and properly labeled container. Do not mix it with other waste materials.

Labeling: The waste container must be clearly labeled with the chemical name ("6-Ethyl-3-
formylchromone"), the associated hazards (Irritant), and the date of disposal preparation.

Storage: Store the sealed waste container in a designated, well-ventilated, and secure

hazardous waste accumulation area, away from incompatible materials such as strong

oxidizing agents.[3]

Final Disposal: Arrange for the collection and disposal of the hazardous waste through a

licensed and approved waste disposal company.[3] All disposal activities must be in strict

accordance with local, state, and federal regulations.

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the safe

disposal of 6-Ethyl-3-formylchromone.
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Start: Disposal of
6-Ethyl-3-formylchromone

Don Appropriate PPE
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Hazardous Waste Area

Arrange for Professional
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Caption: Disposal workflow for 6-Ethyl-3-formylchromone.
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By adhering to these guidelines, laboratory personnel can effectively manage the risks

associated with 6-Ethyl-3-formylchromone and ensure its proper and safe disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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